Cas no 1007455-31-3 (7-fluoro-6-methoxy-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 7-fluoro-6-methoxy-2,3-dihydro-1H-isoindol-1-one
• CAS No: 1007455-31-3
• MF: C₉H₈FNO₂
• MW: 181.163725852966
• MDL: MFCD20482379
• CID: 1096106
• PubChem ID: 58523320
• Update Time: 2025-10-31

7-fluoro-6-methoxy-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-2,3-dihydro-6-methoxy-1H-Isoindol-1-one
• 7-fluoro-6-methoxy-2,3-dihydroisoindol-1-one
• 7-FLUORO-6-METHOXYISOINDOLIN-1-ONE
• 1H-Isoindol-1-one, 7-fluoro-2,3-dihydro-6-Methoxy-
• 7-fluoro-6-methoxy-2,3-dihydro-1H-isoindol-1-one
• MFCD20482379
• SY242947
• SB64295
• DTXSID10729356
• AKOS027253244
• CS-0183756
• SCHEMBL4725954
• 1007455-31-3
• AS-41853

• MDL： MFCD20482379
• Inchi： 1S/C9H8FNO2/c1-13-6-3-2-5-4-11-9(12)7(5)8(6)10/h2-3H,4H2,1H3,(H,11,12)
• InChI Key： PBMQYRIHNKEHPH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2CNC(C=21)=O)OC

Computed Properties

• Exact Mass: 181.05390666g/mol
• Monoisotopic Mass: 181.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Additional information on 7-fluoro-6-methoxy-2,3-dihydro-1H-isoindol-1-one

Introduction to 7-fluoro-6-methoxy-2,3-dihydro-1H-isoindol-1-one (CAS No. 1007455-31-3)

7-fluoro-6-methoxy-2,3-dihydro-1H-isoindol-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1007455-31-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the isoindole class, a structural motif that is widely recognized for its biological activity and utility in drug design. The presence of both fluoro and methoxy substituents in its structure imparts unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The fluoro group at the 7-position and the methoxy group at the 6-position of the isoindole core are strategically positioned to influence the molecule's interactions with biological targets. Fluorine atoms are known to enhance metabolic stability, binding affinity, and lipophilicity, which are critical factors in drug development. Similarly, the methoxy group can serve as a hydrogen bond acceptor or participate in π-stacking interactions, further modulating the compound's pharmacokinetic profile. These structural features make 7-fluoro-6-methoxy-2,3-dihydro-1H-isoindol-1-one a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in isoindole derivatives due to their diverse biological activities. Studies have demonstrated that isoindole-based compounds exhibit properties relevant to various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of functional groups in 7-fluoro-6-methoxy-2,3-dihydro-1H-isoindol-1-one suggests potential applications in these fields. For instance, its ability to interact with biological targets such as enzymes and receptors may be exploited to develop inhibitors or modulators for diseases characterized by aberrant signaling pathways.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The isoindole core can be further functionalized through various chemical transformations, allowing researchers to tailor its properties for specific applications. For example, additional substitutions at other positions on the ring could enhance its solubility or improve its ability to cross biological membranes. Such modifications are essential for optimizing drug candidates for clinical use.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 7-fluoro-6-methoxy-2,3-dihydro-1H-isoindol-1-one. Molecular docking simulations can predict how this compound might interact with target proteins, providing valuable insights into its mechanism of action. These computational approaches complement experimental studies and accelerate the drug discovery process. By leveraging both experimental and computational data, researchers can rapidly identify promising derivatives and refine their designs for improved efficacy and safety.

The synthesis of 7-fluoro-6-methoxy-2,3-dihydro-1H-isoindol-1-one presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition metal-catalyzed reactions and palladium-mediated couplings have been particularly useful in forming the characteristic isoindole ring system. Additionally, protecting group strategies can be employed to ensure regioselective functionalization at multiple sites.

In conclusion,7-fluoro-6-methoxy-2,3-dihydro-1H-isoindol-1-one (CAS No. 1007455-31-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.